Cas no 1369766-32-4 (N,2-dimethyl-5-(trifluoromethyl)aniline)

• Product Name: N,2-dimethyl-5-(trifluoromethyl)aniline
• CAS No: 1369766-32-4
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 6199450
• PubChem ID: 21336869
• Update Time: 2025-06-10

N,2-dimethyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-5-(trifluoromethyl)aniline
• BPIGVOLDVQDFGT-UHFFFAOYSA-N
• AKOS015827118
• SCHEMBL9226616
• EN300-3051000
• 1369766-32-4

• Inchi： 1S/C9H10F3N/c1-6-3-4-7(9(10,11)12)5-8(6)13-2/h3-5,13H,1-2H3
• InChI Key： BPIGVOLDVQDFGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1)NC)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N,2-dimethyl-5-(trifluoromethyl)aniline

Introduction to N,2-dimethyl-5-(trifluoromethyl)aniline (CAS No. 1369766-32-4)

N,2-dimethyl-5-(trifluoromethyl)aniline, a compound with the chemical formula C₉H₁₁F₃N, is a significant molecule in the realm of pharmaceutical and agrochemical research. This compound is characterized by its aromatic structure, which includes a benzene ring substituted with a trifluoromethyl group at the 5-position and dimethyl groups at the 2- and 4-positions. The presence of these functional groups imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1369766-32-4 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure, featuring a combination of methyl and trifluoromethyl groups, contributes to its reactivity and potential utility in drug discovery. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates, a property that has been extensively leveraged in modern medicinal chemistry.

In recent years, N,2-dimethyl-5-(trifluoromethyl)aniline has garnered attention due to its role as a precursor in the synthesis of novel therapeutic agents. Researchers have been exploring its potential in developing small-molecule inhibitors targeting various biological pathways. For instance, studies have indicated its utility in creating compounds that interact with enzymes involved in cancer metabolism. The dimethyl substituents on the aniline ring contribute to the molecule's lipophilicity, which is often a critical factor in drug absorption and distribution.

One of the most compelling aspects of N,2-dimethyl-5-(trifluoromethyl)aniline is its versatility in synthetic chemistry. The trifluoromethyl group can be further modified through various chemical reactions, allowing for the creation of a diverse array of derivatives. These derivatives can then be screened for biological activity across multiple assays. Such flexibility has made this compound a staple in medicinal chemistry libraries used by pharmaceutical companies worldwide.

The pharmaceutical industry's interest in fluorinated aromatic compounds like N,2-dimethyl-5-(trifluoromethyl)aniline stems from their proven efficacy in improving drug properties such as bioavailability and resistance to degradation. Recent advancements in computational chemistry have further enhanced the design of molecules incorporating this scaffold. By leveraging machine learning algorithms, researchers can predict the structural features that optimize biological activity, thereby accelerating the drug discovery process.

Moreover, agrochemical applications of N,2-dimethyl-5-(trifluoromethyl)aniline are also emerging as a promising area of research. The compound's structural motifs are found to be effective in synthesizing herbicides and pesticides with improved environmental profiles. The agrochemical sector's shift towards sustainable solutions has prompted investigations into how this compound can contribute to developing greener alternatives without compromising efficacy.

In academic research circles, N,2-dimethyl-5-(trifluoromethyl)aniline has been studied for its potential role in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing new catalysts or luminescent materials. These applications are particularly relevant given the growing demand for sustainable and efficient industrial processes.

The synthesis of N,2-dimethyl-5-(trifluoromethyl)aniline typically involves multi-step organic reactions starting from commercially available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic hydrogenation techniques have been refined to produce high yields of this compound with minimal byproducts.

Quality control and analytical methods are crucial when handling N,2-dimethyl-5-(trifluoromethyl)aniline to ensure consistency and purity. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize the compound accurately. These analytical tools provide confidence that the final product meets the stringent requirements for pharmaceutical or agrochemical use.

The regulatory landscape surrounding fluorinated compounds like N,2-dimethyl-5-(trifluoromethyl)aniline is evolving to address both opportunities and challenges. Regulatory agencies require comprehensive toxicological data before approving new compounds for commercial use. However, the growing body of evidence supporting the safety and efficacy of fluorinated drugs continues to facilitate their development and approval processes.

In conclusion, N,2-dimethyl-5-(trifluoromethyl)aniline represents a fascinating example of how structural modifications can yield compounds with significant applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis underscores its importance in modern drug discovery efforts. As research continues to uncover new possibilities for this versatile molecule,the future looks promising for leveraging its potential in developing innovative therapeutics and sustainable agrochemical solutions.